Cas no 896686-57-0 (N-cyclohexyl-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide)

• Product Name: N-cyclohexyl-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide
• CAS No: 896686-57-0
• MF: C₁₅H₁₉N₃O₃S₂
• MW: 353.459660768509
• CID: 5480014
• Update Time: 2025-05-30

N-cyclohexyl-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-[(1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-yl)sulfanyl]acetamide
• N-cyclohexyl-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

• Inchi： 1S/C15H19N3O3S2/c19-14(16-11-6-2-1-3-7-11)10-22-15-17-12-8-4-5-9-13(12)23(20,21)18-15/h4-5,8-9,11H,1-3,6-7,10H2,(H,16,19)(H,17,18)
• InChI Key： MWOUUHXMNYSGLM-UHFFFAOYSA-N
• SMILES： S(C1=NS(C2=C([H])C([H])=C([H])C([H])=C2N1[H])(=O)=O)C([H])([H])C(N([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Additional information on N-cyclohexyl-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

N-Cyclohexyl-2-(1,1-Dioxo-4H-1λ⁶,2,4-Benzothiadiazin-3-Yl)Sulfanylacetamide (CAS No. 896686-57-0): A Comprehensive Overview

The compound N-cyclohexyl-2-(1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamide (CAS No. 896686-57-0) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of sulfonamides and features a benzothiadiazine ring system, which is known for its unique electronic properties and potential applications in various industries. Recent studies have highlighted its potential as a versatile building block in the synthesis of advanced materials and functional molecules.

The benzothiadiazine core of this compound is a heterocyclic structure that combines sulfur and nitrogen atoms, making it highly reactive and capable of participating in a wide range of chemical transformations. The cyclohexyl group attached to the nitrogen atom further enhances the compound's stability and solubility properties. This combination of structural features makes N-cyclohexyl-2-(1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamide an attractive candidate for applications in drug discovery, agrochemicals, and advanced materials.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its electronic properties and reactivity. Studies have demonstrated that the benzothiadiazine ring system can undergo various types of substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. For instance, researchers have explored its use as a precursor for the preparation of novel sulfonamides with enhanced bioactivity.

In terms of physical properties, N-cyclohexyl-2-(1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamide exhibits a high melting point due to its rigid structure and strong intermolecular interactions. Its solubility in common organic solvents has also been studied extensively, with results indicating moderate solubility in polar solvents such as dichloromethane and THF. These properties make it suitable for use in various chemical processes requiring precise control over solubility and reactivity.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the benzothiadiazine ring system. Key steps include the formation of the sulfur-containing heterocycle through condensation reactions followed by functionalization with the cyclohexyl group. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yields.

One area where N-cyclohexyl-2-(1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamide has shown particular promise is in the field of agrochemicals. Researchers have investigated its potential as a herbicide or fungicide due to its ability to inhibit key enzymes involved in plant growth. Preliminary studies suggest that this compound exhibits selective activity against certain plant pathogens without causing significant harm to crops.

In addition to its agricultural applications, this compound has also been explored for its potential in pharmaceuticals. The benzothiadiazine ring system has been linked to anti-inflammatory and antioxidant properties, making it a valuable component in drug design. Recent studies have focused on modifying the substituents on the benzothiadiazine ring to enhance bioavailability and efficacy.

The versatility of N-cyclohexyl-2-(1,1-dioxo-4H-lambda⁶,2,4-benzothiadiazin-sulfanylacetamide extends beyond traditional chemical applications. Its unique electronic properties make it an ideal candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells due to its ability to efficiently conduct electricity under certain conditions.

In conclusion, N-cyclohexyl-sulfanylacetamide (CAS No. 896686-something) is a multifaceted compound with significant potential across various industries. Its complex structure provides a platform for innovative chemical transformations, while its unique properties make it suitable for applications ranging from agrochemicals to advanced materials. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.